An In-depth Technical Guide to the Chemical Composition of Panavia TC Resin Cement
An In-depth Technical Guide to the Chemical Composition of Panavia TC Resin Cement
This technical guide provides a detailed overview of the chemical composition of Panavia TC, a widely used resin-based dental adhesive cement. The information is curated for researchers, scientists, and professionals in drug development who require a thorough understanding of this material's constituents and the methodologies for their analysis. While the precise quantitative formulation of Panavia TC is proprietary and not publicly disclosed by the manufacturer, this guide synthesizes available data to present a comprehensive qualitative analysis and outlines the key experimental protocols for characterization.
Core Chemical Constituents of Panavia TC
Panavia TC is a dual-cure, self-adhesive resin cement known for its strong and durable bond to various dental substrates. Its formulation is based on a complex mixture of methacrylate monomers, inorganic fillers, and a sophisticated catalyst system. The material is typically supplied as a two-paste system (Catalyst and Universal Paste) that, when mixed, initiates the polymerization reaction.
The key chemical components identified in Panavia TC and closely related Panavia formulations are detailed in the table below. It is important to note that Panavia TC is a specific shade variant within the Panavia 21 and Panavia F 2.0 product lines, and thus shares a foundational chemical composition with these products.[1][2][3][4][5][6]
| Component Category | Specific Component | Function |
| Adhesive Monomer | 10-Methacryloyloxydecyl dihydrogen phosphate (MDP) | A functional monomer that promotes strong chemical adhesion to tooth structure (enamel and dentin), metals, and zirconia.[1][3][5][7] |
| Matrix Monomers | Hydrophobic Aromatic Dimethacrylate | Provides strength, low water sorption, and stability to the polymer matrix. |
| Hydrophobic Aliphatic Dimethacrylate | Contributes to the flexibility and toughness of the cured cement. | |
| Bisphenol A-glycidyl methacrylate (Bis-GMA) | A common high molecular weight monomer that forms the backbone of the resin matrix. | |
| Triethylene glycol dimethacrylate (TEGDMA) | A low-viscosity monomer used to adjust the handling properties of the paste and increase the cross-linking density of the polymer network. | |
| Fillers | Silanated Silica Filler | Inorganic particles that increase mechanical properties such as compressive strength and wear resistance. The silane coupling agent enhances the bond to the resin matrix. |
| Colloidal Silica | Sub-micron sized silica particles used to adjust the viscosity and handling characteristics of the cement paste. | |
| Silanized Barium Glass | Provides radiopacity, allowing the cement to be visible on dental radiographs.[1][6] | |
| Initiator System | Camphorquinone | A photoinitiator that absorbs blue light to start the polymerization process in light-curing mode.[1] |
| N,N-diethanol-p-toluidine | A co-initiator used in the chemical curing process.[1] | |
| Sodium Aromatic Sulphinate | A component of the chemical curing system.[1] | |
| Catalysts | Proprietary components that control the self-curing (anaerobic) reaction.[2] | |
| Additives | Functionalized Sodium Fluoride | Provides fluoride release.[1] |
Experimental Protocols for Chemical Analysis
The characterization of the chemical composition of resin cements like Panavia TC involves a combination of analytical techniques to identify and quantify the monomeric, polymeric, and inorganic components.
Monomer Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To identify and quantify the individual monomers and other volatile organic compounds present in the uncured resin cement.
Methodology:
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Sample Preparation: A known weight of the uncured Panavia TC paste is dissolved in a suitable solvent, such as methanol or dichloromethane.
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Extraction: The soluble organic components are extracted from the filler particles by centrifugation or filtration.
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Derivatization (if necessary): Some non-volatile or highly polar monomers may require derivatization to increase their volatility for GC analysis.
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GC-MS Analysis: An aliquot of the extract is injected into the GC-MS system.
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Gas Chromatograph (GC): The volatile components are separated based on their boiling points and interactions with the stationary phase of the GC column.
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Mass Spectrometer (MS): As the separated components elute from the GC column, they are ionized and fragmented. The mass-to-charge ratio of these fragments is measured, producing a mass spectrum that serves as a molecular fingerprint for each component.
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Data Analysis: The retention times and mass spectra of the sample components are compared to those of known reference standards for identification and quantification.
Filler Content and Composition: Thermogravimetric Analysis (TGA) and Energy Dispersive X-ray Spectroscopy (EDX)
Objective: To determine the total weight percentage of the inorganic filler and to identify its elemental composition.
Methodology:
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Thermogravimetric Analysis (TGA):
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A small, accurately weighed sample of the cured Panavia TC is placed in a TGA furnace.
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The sample is heated at a controlled rate in an inert atmosphere (e.g., nitrogen) to a high temperature (typically >800°C).
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The organic resin matrix pyrolyzes and volatilizes, while the inorganic filler remains.
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The weight loss is continuously monitored, and the residual weight at the end of the analysis corresponds to the weight percentage of the inorganic filler.
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Energy Dispersive X-ray Spectroscopy (EDX):
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The residue from the TGA or a sample of the cured cement is analyzed using a scanning electron microscope (SEM) equipped with an EDX detector.
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The electron beam of the SEM excites the atoms in the filler particles, causing them to emit characteristic X-rays.
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The EDX detector measures the energy of these X-rays to identify the elemental composition of the fillers (e.g., silicon, barium, aluminum).
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Functional Group Analysis: Fourier Transform Infrared (FTIR) Spectroscopy
Objective: To identify the chemical functional groups present in the organic matrix of the resin cement and to determine the degree of conversion of the monomers after curing.
Methodology:
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Sample Preparation:
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Uncured Paste: A thin film of the uncured paste is pressed between two potassium bromide (KBr) pellets.
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Cured Cement: A sample of the cured cement is ground into a fine powder and mixed with KBr powder to form a pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.
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FTIR Analysis: The sample is placed in the beam of an FTIR spectrometer. The instrument measures the absorption of infrared radiation at different wavelengths, resulting in a spectrum that shows peaks corresponding to specific chemical bonds and functional groups (e.g., C=C of the methacrylate group, C=O of the ester group, P-O-H of the MDP monomer).
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Degree of Conversion (DC) Measurement: The DC is calculated by comparing the ratio of the aliphatic C=C peak height (around 1638 cm⁻¹) to an internal standard peak (e.g., aromatic C=C at around 1608 cm⁻¹) in the spectra of the uncured and cured samples.
Visualizations
Caption: Workflow for the chemical analysis of Panavia TC resin cement.
Caption: Key functional groups of the 10-MDP monomer.
